N-(furan-2-ylmethyl)-2-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C21H18N4O4/c1-14-6-8-15(9-7-14)19-23-20(29-24-19)17-5-2-10-25(21(17)27)13-18(26)22-12-16-4-3-11-28-16/h2-11H,12-13H2,1H3,(H,22,26)
• InChI Key: NHQPOIWIRDMHQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NCC4=CC=CO4
• Molecular Formula: C21H18N4O4
• Molecular Weight: 390.4 g/mol
• CAS No.: 1185042-04-9

Description

N-(furan-2-ylmethyl)-2-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl}acetamide is a useful research compound. Its molecular formula is C21H18N4O4 and its molecular weight is 390.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Structure

• Synthetic Pathways and Derivatives

  A study presented the synthesis of N-alkylated products based on N-(furan-2-yl-methylidene)-4,6-dimethyl-1H-pyrazolo-[3,4-b]pyridine-3-amine. This research involves converting key intermediates into 1,2,4-triazole, 1,3,4-oxadiazole, and 1,3,4-thiadiazole derivatives, demonstrating the versatility of related compounds in synthesizing diverse heterocyclic structures (El-Essawy & Rady, 2011).

• Heteroaromatic Claisen Rearrangement

  Research on furan-2-ylmethyl compounds includes studying their behavior under decarboxylative Claisen rearrangement, yielding 2,3-disubstituted heteroaromatic products. This process highlights the chemical reactivity of furan-2-ylmethyl derivatives in synthetic chemistry applications (Craig et al., 2005).

• Crystal Structure and Biological Activity

  The crystal structure and biological activity of a derivative compound, highlighting its potential in medicinal chemistry, were characterized. This includes analyzing its interactions leading to one-dimensional tapes, which could be relevant for designing compounds with specific biological activities (Hu Jingqian et al., 2016).

Potential Applications in Pharmaceutical Chemistry

• Biological Activity of Derivatives

  Various studies have explored the biological activities of compounds containing the furan-2-ylmethyl moiety. This includes investigating their cytotoxic effects against different cancer cell lines, indicating the potential pharmaceutical applications of these compounds in cancer therapy (Cinar et al., 2017).

• Antiprotozoal Agents

  Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, including derivatives of furan-2-ylmethyl compounds, have shown significant activity against protozoal infections. These findings suggest their potential as antiprotozoal agents, highlighting the therapeutic applications of such compounds (Ismail et al., 2004).